Cas no 1142209-64-0 ({(5-{(4-Methylphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)methylthio}acetic acid)

• Product Name: {(5-{(4-Methylphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)methylthio}acetic acid
• CAS No: 1142209-64-0
• MF: C₁₃H₁₃N₃O₃S₂
• MW: 323.39061999321
• MDL: MFCD12028269
• CID: 3159689
• PubChem ID: 25220644
• Update Time: 2025-04-21

{(5-{(4-Methylphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)methylthio}acetic acid Chemical and Physical Properties

Names and Identifiers

• {[(5-{[(4-Methylphenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)methyl]thio}ac etic acid
• ([(5-([(4-Methylphenyl)amino]carbonyl)-1,3,4-thiadiazol-2-yl)methyl]thio)acetic acid
• MFCD12028269
• STK505925
• LS-03167
• 2-[({5-[(4-methylphenyl)carbamoyl]-1,3,4-thiadiazol-2-yl}methyl)sulfanyl]acetic acid
• 2-[[5-[(4-methylphenyl)carbamoyl]-1,3,4-thiadiazol-2-yl]methylsulfanyl]acetic acid
• 1142209-64-0
• ALBB-009596
• 2-(((5-(p-Tolylcarbamoyl)-1,3,4-thiadiazol-2-yl)methyl)thio)aceticacid
• CS-0335274
• 2-(((5-(p-Tolylcarbamoyl)-1,3,4-thiadiazol-2-yl)methyl)thio)acetic acid
• AKOS005172242
• Acetic acid, 2-[[[5-[[(4-methylphenyl)amino]carbonyl]-1,3,4-thiadiazol-2-yl]methyl]thio]-
• acetic acid, [[[5-[[(4-methylphenyl)amino]carbonyl]-1,3,4-thiadiazol-2-yl]methyl]thio]-
• DTXSID901122737
• {[(5-{[(4-methylphenyl)amino]carbonyl}-1,3,4-thiadiazol-2-yl)methyl]thio}acetic acid
• [[(5-[[(4-METHYLPHENYL)AMINO]CARBONYL]-1,3,4-THIADIAZOL-2-YL)METHYL]THIO]ACETIC ACID
• H25245
• {(5-{(4-Methylphenyl)aminocarbonyl}-1,3,4-thiadiazol-2-yl)methylthio}acetic acid

• MDL： MFCD12028269
• Inchi： 1S/C13H13N3O3S2/c1-8-2-4-9(5-3-8)14-12(19)13-16-15-10(21-13)6-20-7-11(17)18/h2-5H,6-7H2,1H3,(H,14,19)(H,17,18)
• InChI Key： HIONPDKCQKGNOO-UHFFFAOYSA-N
• SMILES： S1C(C(NC2C=CC(C)=CC=2)=O)=NN=C1CSCC(=O)O

Computed Properties

• Exact Mass: 323.03983363g/mol
• Monoisotopic Mass: 323.03983363g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 146Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides